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Compound of Interest

Compound Name: ML266

Cat. No.: B560467 Get Quote

ML266 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of ML266.

Frequently Asked Questions (FAQs)
Q1: What is ML266 and what is its mechanism of action?

A1: ML266 is a non-inhibitory chaperone for the enzyme glucocerebrosidase (GCase).[1][2] In

certain genetic disorders, such as Gaucher disease, mutations in the GBA1 gene lead to

misfolded and unstable GCase. This misfolded enzyme is often retained in the endoplasmic

reticulum (ER) and targeted for degradation, preventing it from reaching the lysosome to

perform its function. ML266 binds to the mutant GCase, stabilizing its structure and facilitating

its proper folding and trafficking from the ER to the lysosome. Once in the lysosome, ML266
dissociates, allowing the restored GCase to hydrolyze its substrate, glucosylceramide, into

glucose and ceramide.[1][3][4]

Q2: What is the recommended solvent for dissolving ML266?

A2: The recommended solvent for creating a stock solution of ML266 is dimethyl sulfoxide

(DMSO).[1][2] It is highly soluble in DMSO, with concentrations up to 125 mg/mL (251.84 mM)

being achievable.[1][2]

Q3: My ML266 is not dissolving properly in DMSO. What should I do?
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A3: If you are experiencing difficulty dissolving ML266 in DMSO, consider the following

troubleshooting steps:

Use fresh, high-quality DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. Water contamination can significantly reduce the solubility of ML266. Always

use newly opened or properly stored anhydrous DMSO.[1]

Apply sonication: Use an ultrasonic bath to aid in the dissolution of the compound.[1][2]

Gentle heating: Gently warming the solution can also help to increase solubility. Be cautious

with the temperature to avoid degradation of the compound.

Ensure correct concentration: Double-check your calculations to ensure you are not

attempting to dissolve ML266 beyond its solubility limit in the chosen volume of DMSO.

Q4: I observed precipitation when diluting my ML266 DMSO stock solution into an aqueous

buffer. How can I prevent this?

A4: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic

compounds like ML266. Here are some solutions:

Use a co-solvent system: For in vivo studies, a co-solvent system is often necessary. A

common formulation is a mixture of DMSO, PEG300, Tween-80, and saline.[1]

Optimize the final DMSO concentration: When preparing working solutions for in vitro

assays, ensure the final concentration of DMSO in your aqueous buffer is as low as possible

while still maintaining the solubility of ML266. High final concentrations of DMSO can be

toxic to cells.

Prepare fresh dilutions: It is best to prepare aqueous dilutions of ML266 immediately before

use to minimize the time for precipitation to occur.
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Issue Possible Cause Recommended Solution

ML266 powder is difficult to

dissolve in DMSO.

1. DMSO has absorbed water.

2. Compound is at a very high

concentration. 3. Insufficient

agitation.

1. Use fresh, anhydrous

DMSO.[1] 2. Verify solubility

limits and adjust concentration

if necessary. 3. Use an

ultrasonic bath to facilitate

dissolution.[1][2]

Precipitation or phase

separation occurs during

preparation of working

solution.

The aqueous buffer has a low

tolerance for the organic

solvent (DMSO).

1. For in vivo use, consider a

co-solvent system such as

10% DMSO, 40% PEG300,

5% Tween-80, and 45%

Saline.[1] 2. For in vitro use,

minimize the final DMSO

concentration in the aqueous

buffer. 3. Prepare dilutions

immediately before use.

Inconsistent experimental

results.

1. Degradation of ML266 in

stock solution. 2. Inaccurate

concentration due to

incomplete dissolution.

1. Store stock solutions at

-20°C for up to 1 month or at

-80°C for up to 6 months.[1]

Avoid repeated freeze-thaw

cycles. 2. Ensure complete

dissolution of the compound

when preparing the stock

solution by visual inspection

and the use of sonication if

necessary.

Quantitative Data Summary
ML266 Solubility
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Solvent Concentration Molarity Notes

DMSO 125 mg/mL 251.84 mM

Ultrasonic assistance

may be needed. Use

of fresh, anhydrous

DMSO is

recommended.[1][2]

In Vivo Formulation Solubility

Solvent System Solubility Molarity

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL ≥ 4.19 mM

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL ≥ 4.19 mM

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML266 Stock Solution in DMSO

Weigh out the required amount of ML266 powder. For example, to prepare 1 mL of a 10 mM

solution, you will need 4.96 mg of ML266 (Molecular Weight: 496.35 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Vortex the solution thoroughly.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure there are no visible particles.

Store the stock solution at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo Administration
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This protocol is for a co-solvent system.

Prepare a stock solution of ML266 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final working solution, take 100 µL of the 20.8 mg/mL ML266 stock

solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline and mix to achieve the final working solution.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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